ANB-NOS ANB-NOS structure given in first source
Brand Name: Vulcanchem
CAS No.: 60117-35-3
VCID: VC0518883
InChI: InChI=1S/C11H7N5O6/c12-14-13-6-1-2-8(16(20)21)7(5-6)11(19)22-15-9(17)3-4-10(15)18/h1-2,5H,3-4H2
SMILES: Array
Molecular Formula: C11H7N5O6
Molecular Weight: 305.20 g/mol

ANB-NOS

CAS No.: 60117-35-3

Cat. No.: VC0518883

Molecular Formula: C11H7N5O6

Molecular Weight: 305.20 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

ANB-NOS - 60117-35-3

Specification

Description structure given in first source
CAS No. 60117-35-3
Molecular Formula C11H7N5O6
Molecular Weight 305.20 g/mol
IUPAC Name (2,5-dioxopyrrolidin-1-yl) 5-azido-2-nitrobenzoate
Standard InChI InChI=1S/C11H7N5O6/c12-14-13-6-1-2-8(16(20)21)7(5-6)11(19)22-15-9(17)3-4-10(15)18/h1-2,5H,3-4H2
Standard InChI Key FUOJEDZPVVDXHI-UHFFFAOYSA-N
Canonical SMILES C1CC(=O)N(C1=O)OC(=O)C2=C(C=CC(=C2)N=[N+]=[N-])[N+](=O)[O-]
Appearance Solid powder

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